![molecular formula C6H16ClNO2 B2682622 3-(3-Aminopropoxy)propan-1-ol;hydrochloride CAS No. 2361636-36-2](/img/structure/B2682622.png)
3-(3-Aminopropoxy)propan-1-ol;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-(3-Aminopropoxy)propan-1-ol;hydrochloride” is a chemical compound with the CAS Number: 2361636-36-2 . It has a molecular weight of 169.65 . It is used for modifying proteins or surfaces such as beads, nanoparticles, and self-assembled monolayers .
Molecular Structure Analysis
The IUPAC name of this compound is 3-(3-aminopropoxy)propan-1-ol hydrochloride . The InChI code is 1S/C6H15NO2.ClH/c7-3-1-5-9-6-2-4-8;/h8H,1-7H2;1H .Physical And Chemical Properties Analysis
This compound is an oil at room temperature .Scientific Research Applications
Chitosan and Its Derivatives
Chitosan, a biopolymer derived from chitin, showcases a wide array of applications due to its unique chemical structure that includes reactive hydroxyl and amino groups. Its applications span from antimicrobial systems, drug delivery, to biocompatible materials. Notably, chitosan's antimicrobial potential has been critically reviewed, emphasizing its utility in food and pharmaceutical formulations. This suggests that compounds with similar functional groups, such as "3-(3-Aminopropoxy)propan-1-ol hydrochloride," could potentially share comparable applications in antimicrobial and biocompatible systems (Raafat & Sahl, 2009).
Hydroxyproline Analysis
The determination and analysis of hydroxyproline, a component of the collagen triple helix, highlight the significance of hydroxy and amino functional groups in biochemical assays and the development of analytical techniques. This underscores the potential of "3-(3-Aminopropoxy)propan-1-ol hydrochloride" in analytical chemistry, particularly in the modification and improvement of analytical methods for biological compounds (Stegemann & Stalder, 1967).
Phosphonic Acid Applications
Phosphonic acid and its derivatives are utilized across a spectrum of applications, including drug development, material science, and as ligands in coordination chemistry. This diversity underscores the potential versatility of "3-(3-Aminopropoxy)propan-1-ol hydrochloride" in various scientific fields, suggesting it could serve as a precursor or component in the synthesis of complex molecules or materials with specific biological or chemical properties (Sevrain et al., 2017).
Carbohydrate Polymers in Corrosion Inhibition
Carbohydrate polymers, such as chitosan, have been extensively reviewed for their application in corrosion inhibition, highlighting the role of organic compounds with functional groups in protecting metal substrates. This suggests the potential of "3-(3-Aminopropoxy)propan-1-ol hydrochloride" in similar applications, where its chemical functionality could be harnessed in material science and engineering to prevent corrosion and enhance the longevity of metal-based structures (Umoren & Eduok, 2016).
Safety and Hazards
properties
IUPAC Name |
3-(3-aminopropoxy)propan-1-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15NO2.ClH/c7-3-1-5-9-6-2-4-8;/h8H,1-7H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPPKHXOVVWOSFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CN)COCCCO.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H16ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.